Cas no 28918-79-8 (Pyrimidine, 4-butyl-)

Pyrimidine, 4-butyl- structure
Pyrimidine, 4-butyl- structure
Product Name:Pyrimidine, 4-butyl-
CAS No:28918-79-8
MF:C8H12N2
MW:136.194281578064
CID:240093
PubChem ID:19027221
Update Time:2025-04-19

Pyrimidine, 4-butyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-butyl-
    • Pyrimidine, 4-butyl- (8CI,9CI)
    • 4-butylpyrimidine
    • SCHEMBL7897858
    • DTXSID60597522
    • Pyrimidine,4-butyl-(8ci,9ci)
    • 28918-79-8
    • Inchi: 1S/C8H12N2/c1-2-3-4-8-5-6-9-7-10-8/h5-7H,2-4H2,1H3
    • InChI Key: LQWHJRRVAUXIST-UHFFFAOYSA-N
    • SMILES: N1C=NC=CC=1CCCC

Computed Properties

  • Exact Mass: 136.10016
  • Monoisotopic Mass: 136.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 83.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

Pyrimidine, 4-butyl- Related Literature

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